Cas no 77821-79-5 (1H-Cyclopenta[b]pyridine-3-carbonitrile,2,5,6,7-tetrahydro-4-methyl-2-oxo-)

• Product Name: 1H-Cyclopenta[b]pyridine-3-carbonitrile,2,5,6,7-tetrahydro-4-methyl-2-oxo-
• CAS No: 77821-79-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 535493
• PubChem ID: 12652342
• Update Time: 2025-04-19

1H-Cyclopenta[b]pyridine-3-carbonitrile,2,5,6,7-tetrahydro-4-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]pyridine-3-carbonitrile,2,5,6,7-tetrahydro-4-methyl-2-oxo-

• Inchi： 1S/C10H10N2O/c1-6-7-3-2-4-9(7)12-10(13)8(6)5-11/h2-4H2,1H3,(H,12,13)
• InChI Key： REWNZVJWNBXHLS-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C)C2=C(CCC2)N1

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89